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Compound of Interest

Compound Name: 2-Ethylbenzaldehyde

Cat. No.: B125284 Get Quote

An In-depth Technical Guide to the Health and Safety of 2-Ethylbenzaldehyde

Introduction

2-Ethylbenzaldehyde (CAS No. 22927-13-5) is an aromatic aldehyde, appearing as a

colorless to pale yellow liquid with a characteristic sweet and floral odor.[1] It serves as a

valuable intermediate in organic synthesis and is utilized in the fragrance industry.[1] Given its

application in research and manufacturing, a thorough understanding of its health and safety

profile is essential for professionals in drug development, chemical research, and related

scientific fields. This guide provides comprehensive safety data, handling protocols, and

emergency procedures to ensure safe laboratory and industrial practices.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Ethylbenzaldehyde is presented

below. These properties are critical for understanding its behavior under various laboratory

conditions.
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Property Value Reference(s)

CAS Number 22927-13-5 [2][3]

Molecular Formula C₉H₁₀O [1][2]

Molecular Weight 134.18 g/mol [2]

Appearance Colorless to pale yellow liquid [1]

Odor
Sweet, floral, spicy, almond-

like
[1][4]

Boiling Point 212 °C (lit.) [5]

Density 1.02 g/mL at 25 °C (lit.) [5]

Flash Point > 110 °C / 230 °F [3]

Solubility
Limited solubility in water;

good in organic solvents
[1]

Hazard Identification and Classification
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2-Ethylbenzaldehyde is classified as an irritant. It is important to note that some

safety data sheets may vary; however, the aggregated information suggests the following

classifications should be adopted for risk assessment.[2][3]

Hazard Class Hazard Code Statement

Skin Corrosion/Irritation

(Category 2)
H315 Causes skin irritation

Serious Eye Damage/Eye

Irritation (Category 2A)
H319 Causes serious eye irritation

Specific Target Organ Toxicity

— Single Exposure (Category

3), Respiratory Tract Irritation

H335 May cause respiratory irritation
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GHS Label Elements:

Pictogram:

Signal Word:Warning[2]

Toxicological Information
The toxicological properties of 2-Ethylbenzaldehyde have not been fully investigated.[3] The

primary hazards are related to its irritant effects on the skin, eyes, and respiratory system.[2]

Quantitative data for the 2-isomer is limited; however, data for the related isomer, 4-

ethylbenzaldehyde, is provided for context.
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Endpoint Data Species
Method/Sourc
e

Reference(s)

Acute Oral

Toxicity

No data available

for 2-

Ethylbenzaldehy

de. For 4-

Ethylbenzaldehy

de, LD50 is 1900

mg/kg.

Rat (males) Not specified. [6]

Acute Dermal

Toxicity
Not determined. - - [7]

Acute Inhalation

Toxicity
Not determined. - - [7]

Skin Irritation
Causes skin

irritation.
-

GHS

Classification

from aggregated

notifications.

[2]

Eye Irritation
Causes serious

eye irritation.
-

GHS

Classification

from aggregated

notifications.

[2]

Respiratory

Irritation

May cause

respiratory

irritation.

-

GHS

Classification

from aggregated

notifications.

[2]

Carcinogenicity
No information

available.
-

The table of

carcinogens from

various agencies

does not list this

ingredient.

[3]

Mutagenicity
No information

available.
- - [3]
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Reproductive

Toxicity

No information

available.
- - [3]

Experimental Protocols
While specific toxicological studies for 2-Ethylbenzaldehyde are not available in the provided

search results, the following are representative methodologies for assessing the key hazards

identified.

Representative Protocol: In Vitro Skin Irritation (Based on OECD Guideline 439)

This test evaluates the potential of a substance to cause skin irritation using a reconstructed

human epidermis (RhE) model.

Model Preparation: Three-dimensional RhE tissues are cultured to form a stratified,

differentiated epidermis.

Test Substance Application: A small volume (e.g., 10-25 µL) of the undiluted 2-
Ethylbenzaldehyde is applied topically to the surface of the RhE tissue.

Exposure and Incubation: The tissues are exposed to the chemical for a defined period (e.g.,

60 minutes) at 37°C.

Rinsing and Post-Incubation: After exposure, the tissues are thoroughly rinsed to remove the

test substance and incubated for a further period (e.g., 42 hours) to allow for the

development of cytotoxic effects.

Viability Assessment: Cell viability is measured using a quantitative assay, typically the MTT

assay. In this assay, viable cells reduce the MTT dye to a blue formazan salt, which is then

extracted and measured spectrophotometrically.

Data Interpretation: The mean tissue viability of the chemical-treated tissues is compared to

that of negative controls. A substance is identified as an irritant if the mean viability is

reduced below a defined threshold (e.g., ≤ 50%).

Representative Protocol: Bovine Corneal Opacity and Permeability (BCOP) Test (Based on

OECD Guideline 437)
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The BCOP assay is an in vitro method used to identify substances that can cause severe eye

damage or irritation.[8]

Tissue Preparation: Corneas are obtained from freshly enucleated bovine eyes and mounted

in specialized holders.

Baseline Measurement: A baseline opacity reading for each cornea is taken using an

opacitometer.

Test Substance Application: 2-Ethylbenzaldehyde (e.g., 750 µL) is applied to the epithelial

surface of the cornea for a set exposure time (e.g., 10 minutes).

Rinsing: The substance is removed by washing with a sterile saline solution.

Post-Exposure Measurement: Opacity is measured again after exposure and a post-

exposure incubation period. Permeability is assessed by adding sodium fluorescein dye to

the epithelial side and measuring the amount that passes through to the endothelial side with

a spectrophotometer.

Data Interpretation: An in vitro irritancy score is calculated based on the changes in corneal

opacity and permeability. This score is used to classify the irritation potential of the

substance.

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to minimize risk.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[9]

Wear appropriate personal protective equipment (see Section 6).[3]

Avoid contact with skin, eyes, and clothing.[10]

Avoid inhalation of vapors.[10]

Keep away from heat, sparks, open flames, and other sources of ignition.[11]
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Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.[9]

Keep in a dry, cool, and well-ventilated place.[9]

Store away from incompatible materials such as strong oxidizing agents and strong reducing

agents.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.echemi.com/sds/benzaldehyde-2-ethyl-3-methyl-9ci-pd180713150862.html
https://www.echemi.com/sds/benzaldehyde-2-ethyl-3-methyl-9ci-pd180713150862.html
https://www.fishersci.com/store/msds?partNumber=AC460550050&productDescription=2-ETHYLBENZALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Handling

3. Post-Handling

Review Safety Data Sheet (SDS)

Don Appropriate Personal
Protective Equipment (PPE)

Use in a well-ventilated area
(e.g., chemical fume hood)

Proceed to handle

Minimize quantities used

Keep away from ignition sources

Securely seal container

Finished handling

Store in a cool, dry,
well-ventilated area

Dispose of waste according to
institutional protocols

For disposal

Click to download full resolution via product page

General workflow for handling 2-Ethylbenzaldehyde.
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First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures Reference(s)

Inhalation

Move the person to fresh air. If

symptoms occur, get medical

attention.

[3][9]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water for at

least 15 minutes. Get medical

attention if irritation persists.

[3][9][12]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[3]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Do not induce

vomiting. Get medical attention

if symptoms occur.

[3][9]

Firefighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[3]

Hazardous Combustion Products: Combustion may produce carbon monoxide (CO) and

carbon dioxide (CO2).[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][12]

Accidental Release Measures:
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Ensure adequate ventilation and remove all sources of ignition.[3][11]

Wear personal protective equipment.[3]

Prevent further leakage or spillage if safe to do so.[9]

Contain the spill using inert absorbent material (e.g., sand, vermiculite, dry earth).[10][13]

Collect the absorbed material and place it into a suitable, labeled container for disposal.[3]

Identify Exposure Route

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air
Remove contaminated clothing.

Wash with soap & water for 15 min.
Rinse with water for 15 min,

including under eyelids.

Rinse mouth.
Drink water.

Do NOT induce vomiting.

Seek Immediate
Medical Attention

if irritation persists

Click to download full resolution via product page

First aid decision process for 2-Ethylbenzaldehyde exposure.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary barrier against exposure.
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Protection Type Specifications Reference(s)

Eye/Face

Wear tightly fitting safety

goggles or safety glasses with

side-shields conforming to

EN166 (EU) or NIOSH (US)

standards.

[3][9]

Skin

Wear impervious protective

clothing and chemical-resistant

gloves (e.g., nitrile rubber).

[3][9]

Respiratory

If exposure limits are

exceeded, irritation is

experienced, or ventilation is

inadequate, use a full-face

respirator with an appropriate

organic vapor cartridge.

[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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